Cas no 2034262-84-3 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-ethoxyacetamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-ethoxyacetamide
• CAS No: 2034262-84-3
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 5376456
• Update Time: 2025-05-24

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-ethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-ethoxyacetamide

• Inchi： 1S/C15H19NO3S/c1-3-19-9-14(17)16-10-15(2,18)13-8-11-6-4-5-7-12(11)20-13/h4-8,18H,3,9-10H2,1-2H3,(H,16,17)
• InChI Key： QTWXLARBWGZPDU-UHFFFAOYSA-N
• SMILES： C(NCC(C1SC2=CC=CC=C2C=1)(O)C)(=O)COCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-ethoxyacetamide

N-[2-(1-BenzoThiophen-2-Yl)-2-HydroxyPropyl]-2-EthoxyAcetamide: A Comprehensive Overview

The compound with CAS No. 2034262-84-3, known as N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-ethoxyacetamide, is a complex organic molecule with intriguing structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. The molecule's unique structure, which combines a benzothiophene moiety, a hydroxyl group, and an ethoxyacetamide group, contributes to its versatile chemical behavior and reactivity.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery and development. The benzothiophene ring system is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in the design of bioactive molecules. In the case of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-ethoxyacetamide, the benzothiophene group serves as a scaffold for further functionalization, enabling the molecule to interact with biological systems in a controlled manner.

The hydroxyl group present in the molecule adds another layer of complexity to its chemical profile. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly influence the molecule's solubility, stability, and bioavailability. This feature makes N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-ethoxyacetamide a promising candidate for applications in drug delivery systems, where precise control over molecular interactions is crucial.

The ethoxyacetamide group further enhances the molecule's versatility. Acetamides are commonly used in pharmaceuticals due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The ethoxy substituent introduces additional electronic effects, which can fine-tune the molecule's reactivity and selectivity in biological environments.

Recent research has focused on the synthesis and characterization of N-[2-(1-benzothiophen-2-yl)-